4-[[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]methyl]benzoic acid
Catalog No.
S7018027
CAS No.
M.F
C20H21N3O3
M. Wt
351.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-[[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]methyl]benzoic acid
IUPAC Name
4-[[4-(2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]methyl]benzoic acid
Molecular Formula
C20H21N3O3
Molecular Weight
351.4 g/mol
InChI
InChI=1S/C20H21N3O3/c24-19(25)15-7-5-14(6-8-15)13-22-11-9-16(10-12-22)23-18-4-2-1-3-17(18)21-20(23)26/h1-8,16H,9-13H2,(H,21,26)(H,24,25)
InChI Key
ZRZJNOVNRLRKPL-UHFFFAOYSA-N
Canonical SMILES
C1CN(CCC1N2C3=CC=CC=C3NC2=O)CC4=CC=C(C=C4)C(=O)O
XLogP3
0.7
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
351.15829154 g/mol
Monoisotopic Mass
351.15829154 g/mol
Heavy Atom Count
26
Dates
Last modified: 08-26-2023
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